![molecular formula C6H9N3 B1592377 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine CAS No. 297172-19-1](/img/structure/B1592377.png)
5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine
Overview
Description
5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine is a chemical compound with the molecular formula C6H9N3 . It has a molecular weight of 123.16 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine is 1S/C6H9N3/c1-2-9-5-8-4-6(9)3-7-1/h4-5,7H,1-3H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine is a solid compound . It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .Scientific Research Applications
Anti-Diabetic Agents
5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine has shown promise in the development of anti-diabetic drugs. For instance, it contributed to the creation of sitagliptin phosphate , an FDA-approved type 2 diabetes medication. Sitagliptin is a dipeptidyl peptidase 4 (DPP-4) inhibitor that helps regulate blood glucose levels .
Neuroprotection and Stroke Treatment
A class of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine compounds, which includes our target compound, is prescribed for reducing neurotoxic injury associated with anoxia or ischemia. These conditions typically follow stroke, cardiac arrest, hypoglycemia, or perinatal asphyxia. The compound’s neuroprotective properties make it a potential candidate for stroke treatment .
Gaq Protein Modulation
The 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine derivative BIM-46174, along with its dimeric form BIM-46187, is a heterocyclized dipeptide. Remarkably, these compounds are among the few cell-permeable molecules known to selectively silence Gaq proteins .
Antitumor Effects
Researchers have identified a 2-aminopyrimidine/triazolopiperazine hybrid molecule derived from 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine. This compound exhibits potent antitumor effects, making it an exciting area of study for cancer therapy .
P2X7 Receptor Antagonists
Several P2X7 receptor antagonists have been developed using this compound. These antagonists hold promise for treating conditions accompanied by inflammation, including rheumatoid arthritis, neuropathic pain, and inflammatory pain .
Sex Hormone Disorders
A neurokinin-3 receptor antagonist based on 5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has been investigated as a potential therapeutic for sex hormone disorders .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
The primary target of 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine is the KRAS G12C protein . This protein plays a crucial role in cell signaling pathways that control cell growth and differentiation .
Mode of Action
5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine interacts with its target, the KRAS G12C protein, by inhibiting its function . This inhibition disrupts the normal signaling pathways, leading to changes in cell growth and differentiation .
Biochemical Pathways
The inhibition of the KRAS G12C protein by 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine affects the Ras/Raf/MEK/ERK pathway . This pathway is involved in regulating cell growth and differentiation. Disruption of this pathway can lead to downstream effects such as slowed cell growth or induced cell death .
Result of Action
The molecular and cellular effects of 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine’s action include the inhibition of the KRAS G12C protein and disruption of the Ras/Raf/MEK/ERK pathway . This can result in slowed cell growth or induced cell death, potentially making this compound useful as an antitumor agent .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine. For instance, the compound should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C to maintain its stability .
properties
IUPAC Name |
5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-2-9-5-8-4-6(9)3-7-1/h4-5,7H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WROMFHICINADER-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=NC=C2CN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40609970 |
Source
|
| Record name | 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40609970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine | |
CAS RN |
297172-19-1 |
Source
|
| Record name | 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=297172-19-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6,7,8-Tetrahydroimidazo[1,5-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40609970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6,7,8-tetrahydroimidazo[1.5-a]pyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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